Cas no 2097931-19-4 (4-(morpholin-4-yl)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide)

• Product Name: 4-(morpholin-4-yl)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide
• CAS No: 2097931-19-4
• MF: C₂₀H₂₆N₄O₂
• MW: 354.446044445038
• CID: 5469429
• Update Time: 2025-06-29

4-(morpholin-4-yl)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(morpholin-4-yl)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide
• 4-morpholin-4-yl-N-(4-pyrazol-1-ylcyclohexyl)benzamide

• Inchi： 1S/C20H26N4O2/c25-20(16-2-6-18(7-3-16)23-12-14-26-15-13-23)22-17-4-8-19(9-5-17)24-11-1-10-21-24/h1-3,6-7,10-11,17,19H,4-5,8-9,12-15H2,(H,22,25)
• InChI Key： LFWXQRUDQVGJPC-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)C(NC2CCC(CC2)N2C=CC=N2)=O)CC1

Computed Properties

• Exact Mass: 354.20557608 g/mol
• Monoisotopic Mass: 354.20557608 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4
• Molecular Weight: 354.4

Additional information on 4-(morpholin-4-yl)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide

Introduction to 4-(morpholin-4-yl)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide (CAS No. 2097931-19-4)

4-(morpholin-4-yl)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide, identified by its Chemical Abstracts Service (CAS) number 2097931-19-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a convergence of structural complexity and functional diversity, making it a subject of intense interest for researchers exploring novel therapeutic interventions.

The chemical structure of 4-(morpholin-4-yl)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide is characterized by its dual amide linkage and the presence of both morpholine and pyrazole heterocyclic moieties. The morpholine ring, known for its ability to enhance solubility and bioavailability, is attached to a benzamide core, while the pyrazole ring introduces additional pharmacophoric elements that can modulate receptor interactions. The cyclohexyl group further contributes to the steric profile of the molecule, potentially influencing its binding affinity and metabolic stability.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules that incorporate multiple heterocycles to achieve synergistic pharmacological effects. The combination of morpholine and pyrazole in 4-(morpholin-4-yl)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide aligns with this trend, as both moieties have demonstrated potential in various biological assays. Morpholine derivatives are widely recognized for their role in enhancing drug-like properties, while pyrazole-based compounds have been extensively explored for their anti-inflammatory, antiviral, and anticancer activities.

Current research in medicinal chemistry has highlighted the importance of structure-based drug design, where computational modeling and high-throughput screening are employed to identify promising candidates. The structural features of 4-(morpholin-4-yl)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide make it an attractive candidate for such studies. The benzamide moiety, for instance, is a well-established pharmacophore in many drugs, including nonsteroidal anti-inflammatory drugs (NSAIDs) and protease inhibitors. Its presence in this compound suggests potential applications in modulating enzymatic activity or receptor binding.

The cyclohexyl group, on the other hand, can influence the conformational flexibility of the molecule, which is critical for achieving optimal binding to biological targets. By introducing steric bulk at specific positions, cycloalkyl groups can enhance affinity or selectivity. In the context of 4-(morpholin-4-yl)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide, the cyclohexyl substituent may play a role in fine-tuning interactions with proteins or nucleic acids.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to explore a wide range of biological activities. For instance, derivatives of 4-(morpholin-4-yl)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide could be designed to target specific enzymes or receptors implicated in diseases such as cancer, neurodegeneration, or infectious disorders.

In the realm of oncology research, pyrazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in tumor proliferation. The incorporation of a pyrazole moiety into 4-(morpholin-4-yl)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide suggests that it may exhibit similar properties. Furthermore, the morpholine ring could enhance oral bioavailability and reduce toxicity, making it an ideal candidate for further development as an anticancer agent.

Another area where this compound holds promise is in anti-inflammatory therapy. Morpholine derivatives are known to possess anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. When combined with other pharmacophores like pyrazole and benzamide, the potential therapeutic effects could be amplified. This makes 4-(morpholin-4-yl)-N-[4-(1H-pyrazol-1-y)cyclohexyl]benzamide a valuable candidate for investigating novel anti-inflammatory agents.

The synthesis of CAS No. 2097931-19-4 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the complex framework efficiently. The use of chiral auxiliaries or asymmetric catalysis could also be considered to achieve enantiomerically pure compounds if stereochemical control is deemed essential for biological activity.

In conclusion,CAS No 2097931 - 19 - 44 - (morpholin - 44 - yl) - n - [44 - ( 11h - pyrazol - 11 - yl) cyclohcxvl] benzarnide represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse functional groups make it an excellent candidate for further exploration in drug discovery efforts aimed at addressing various therapeutic challenges. As our understanding of molecular interactions continues to evolve,this compound will likely play an important role in shaping future developments within medicinal chemistry.